5-[4-(2,4-Dimethylphenyl)piperazin-1-yl]-3-[(3,4-dimethylphenyl)sulfonyl][1,2,3]triazolo[1,5-a]quinazoline

• IUPAC Name: 5-[4-(2,4-dimethylphenyl)piperazin-1-yl]-3-(3,4-dimethylphenyl)sulfonyltriazolo[1,5-a]quinazoline
• InChI: InChI=1S/C29H30N6O2S/c1-19-9-12-25(22(4)17-19)33-13-15-34(16-14-33)27-24-7-5-6-8-26(24)35-28(30-27)29(31-32-35)38(36,37)23-11-10-20(2)21(3)18-23/h5-12,17-18H,13-16H2,1-4H3
• InChI Key: CXXDUBCKKUSFCC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N2CCN(CC2)C3=NC4=C(N=NN4C5=CC=CC=C53)S(=O)(=O)C6=CC(=C(C=C6)C)C)C
• Molecular Formula: C29H30N6O2S
• Molecular Weight: 526.7 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a piperazine ring, a triazoloquinazoline group, and a sulfonyl group. These groups are common in many pharmaceuticals and could potentially give the compound a variety of biological activities.

Scientific Research Applications

Synthesis and Quality Control

One area of research focuses on the development of quality control methods for compounds derived from [1,2,4]triazolo[4,3-a]quinazoline-5(4H)-ones, which are promising as antimalarial agents. These methods include solubility tests, identification via infrared and ultraviolet spectroscopy, and assays by potentiometric titration, among others, to ensure the compound's quality for further studies (Danylchenko et al., 2018).

Antimicrobial Activities

Research into 1,2,4-triazole derivatives, including those structurally similar to the compound , reveals their potential in combating microbial infections. Novel 4,5-disubstituted-2,4-dihydro-3H-1,2,4-triazol-3-one derivatives have been synthesized and found to exhibit good to moderate activities against various microorganisms, suggesting a promising avenue for developing new antimicrobial agents (Bektaş et al., 2007).

Chemical Transformation and Derivative Development

Further studies involve the chemical transformation of quinazoline derivatives to explore their utility in different contexts. For example, the preparation of [1,2,4]triazoloquinazolinium betaines and their potential molecular rearrangements have been investigated, highlighting the chemical versatility of these compounds and their derivatives for various applications (Crabb et al., 1999).

Antibacterial and Antifungal Activity

Compounds with a quinazoline nucleus have been synthesized and evaluated for their antibacterial and antifungal activities. Some of these novel compounds demonstrated significant effectiveness against a variety of bacterial and fungal strains, indicating their potential in addressing resistance issues and developing new therapeutic agents (Hassan, 2013).